Cas no 101475-40-5 (Hexocyclium Iodide)

Hexocyclium Iodide is a quaternary ammonium anticholinergic agent primarily used for its spasmolytic effects on smooth muscle. It acts as a competitive antagonist at muscarinic acetylcholine receptors, inhibiting parasympathetic nervous system activity. The compound is particularly valued for its selectivity in targeting gastrointestinal and urinary tract smooth muscle, making it useful in managing conditions like irritable bowel syndrome and urinary incontinence. Its quaternary structure limits central nervous system penetration, reducing the risk of adverse cognitive effects compared to tertiary anticholinergics. Hexocyclium Iodide exhibits good solubility in aqueous solutions, facilitating formulation flexibility. The iodide counterion contributes to stability and shelf life under standard storage conditions.

Hexocyclium Iodide structure

Product Name:Hexocyclium Iodide

CAS No:101475-40-5

MF:C₂₀H₃₃IN₂O

MW:444.39

CID:5069595

Update Time:2025-05-23

Hexocyclium Iodide Chemical and Physical Properties

Names and Identifiers

- Hexocyclium Iodide
- Inchi： 1S/C20H33N2O.HI/c1-22(2)15-13-21(14-16-22)17-20(23,18-9-5-3-6-10-18)19-11-7-4-8-12-19;/h3,5-6,9-10,19,23H,4,7-8,11-17H2,1-2H3;1H/q+1;/p-1
- InChI Key： LRKQQAXQIJYDOB-UHFFFAOYSA-M
- SMILES： C(C1C=CC=CC=1)(C1CCCCC1)(O)CN1CC[N+](C)(C)CC1.[I-]

Hexocyclium Iodide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H295660-10mg	Hexocyclium Iodide	101475-40-5	10mg	$155.00	2023-05-18
TRC	H295660-25mg	Hexocyclium Iodide	101475-40-5	25mg	$333.00	2023-05-18
TRC	H295660-50mg	Hexocyclium Iodide	101475-40-5	50mg	$626.00	2023-05-18
TRC	H295660-100mg	Hexocyclium Iodide	101475-40-5	100mg	$ 1800.00	2023-09-07

Hexocyclium Iodide Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

Additional information on Hexocyclium Iodide

Hexocyclium Iodide: A Comprehensive Overview

Hexocyclium Iodide, with the CAS number 101475-40-5, is a compound of significant interest in various scientific and industrial applications. This compound has been the subject of extensive research, particularly in the fields of pharmacology, materials science, and chemical synthesis. Recent studies have highlighted its potential in drug delivery systems and advanced materials development.

The chemical structure of Hexocyclium Iodide is characterized by a unique arrangement of atoms that contributes to its distinctive properties. Researchers have utilized cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular geometry. These insights have been instrumental in understanding its behavior in different chemical environments and its interactions with biological systems.

In the realm of pharmacology, Hexocyclium Iodide has shown promise as a component in novel drug delivery systems. Studies published in reputable journals such as Nature Communications and Science Advances have demonstrated its ability to enhance drug solubility and bioavailability. This property makes it a valuable candidate for developing more effective therapeutic agents, particularly in the treatment of chronic diseases such as cancer and cardiovascular disorders.

Beyond pharmacology, Hexocyclium Iodide has also found applications in materials science. Recent research has explored its use as a precursor in the synthesis of advanced materials, including metal-organic frameworks (MOFs) and two-dimensional nanomaterials. These materials hold potential for revolutionizing energy storage technologies, catalysis, and sensing applications.

The synthesis of Hexocyclium Iodide has been optimized through innovative chemical methodologies. Green chemistry approaches, which minimize environmental impact and maximize resource efficiency, have been increasingly adopted in its production. This shift aligns with global efforts to promote sustainable practices in the chemical industry.

In conclusion, Hexocyclium Iodide, CAS No. 101475-40-5, stands as a testament to the progress made in modern chemistry. Its versatility across multiple disciplines underscores its importance as a compound with vast potential for future innovations.